Cas no 1805225-86-8 (2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid)

• Product Name: 2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid
• CAS No: 1805225-86-8
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 4921508
• Update Time: 2025-10-21

2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid

• Inchi： 1S/C8H6F3NO2/c9-4-1-5(3-7(13)14)12-6(2-4)8(10)11/h1-2,8H,3H2,(H,13,14)
• InChI Key： FBBPDTKXHQYNPM-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)F)N=C(C=1)CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• XLogP3: 1.1
• Topological Polar Surface Area: 50.2

Additional information on 2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid

Introduction to 2-(Difluoromethyl)-4-fluoropyridine-6-acetic Acid (CAS No. 1805225-86-8)

2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid (CAS No. 1805225-86-8) is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural properties and potential biological activities. This compound, characterized by the presence of two fluorine atoms at the difluoromethyl group and another fluorine atom at the 4-fluoropyridine core, exhibits distinct chemical reactivity and functionalization possibilities. The 6-acetic acid moiety further enhances its utility as a synthetic intermediate, allowing for further derivatization and exploration of its pharmacological profile.

The importance of fluorinated compounds in medicinal chemistry cannot be overstated. Fluorine atoms, when incorporated into molecular structures, can modulate metabolic stability, binding affinity, and pharmacokinetic properties of drug candidates. In the case of 2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid, the electron-withdrawing nature of the difluoromethyl group and the electron-donating effects of the pyridine ring create a balanced system that is conducive to various chemical transformations. This balance makes it an attractive scaffold for designing novel molecules with enhanced efficacy and selectivity.

Recent advancements in computational chemistry and high-throughput screening have facilitated the rapid identification of promising candidates like 2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid. Studies have demonstrated its potential in inhibiting specific enzyme targets that are implicated in inflammatory and infectious diseases. For instance, research has shown that derivatives of this compound exhibit inhibitory activity against certain kinases, which are key players in cellular signaling pathways associated with cancer and autoimmune disorders. The structural motif of 4-fluoropyridine is particularly noteworthy, as it is a common pharmacophore found in many approved drugs, further validating its therapeutic relevance.

The 6-acetic acid functional group provides a versatile handle for further chemical modifications. It can be readily converted into esters, amides, or other derivatives, enabling the exploration of diverse biological activities. In particular, acetic acid derivatives have been widely studied for their roles as antimicrobial agents and anti-inflammatory drugs. The combination of these features makes 2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid a valuable building block for medicinal chemists seeking to develop next-generation therapeutics.

In terms of synthetic methodologies, the preparation of 2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid involves multi-step organic synthesis, often starting from commercially available fluoropyridine precursors. The introduction of the difluoromethyl group typically requires specialized reagents such as bifluorides or halogen exchange reactions under controlled conditions. Advanced techniques like palladium-catalyzed cross-coupling reactions have also been employed to achieve high regioselectivity and yield in the synthesis of this compound. These synthetic strategies highlight the compound's complexity and the sophisticated approaches required to produce it in sufficient quantities for research purposes.

The pharmacological evaluation of 2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid has revealed several interesting properties. In vitro studies have indicated that this compound demonstrates moderate activity against certain bacterial strains, suggesting its potential as an antimicrobial agent. Additionally, preclinical data suggest that it may interfere with pathways involved in tumor growth and progression. These findings are particularly exciting given the growing challenge posed by antibiotic resistance and the need for new anticancer therapies.

One of the most compelling aspects of working with fluorinated pyridines is their ability to enhance drug-receptor interactions through steric and electronic effects. The presence of both fluorine atoms in 2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid allows for fine-tuning these interactions, which can lead to improved binding affinities and reduced off-target effects. This property is particularly valuable in drug design, where small changes in molecular structure can significantly impact therapeutic outcomes.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for crop protection agents. Fluorinated heterocycles are known to exhibit herbicidal, fungicidal, and insecticidal properties when incorporated into appropriate molecular frameworks. By leveraging the unique reactivity of 2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid, researchers aim to develop novel agrochemicals that offer improved efficacy while minimizing environmental impact.

Future directions in the study of 2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid may include exploring its role in drug discovery through structure-based design and virtual screening techniques. By integrating experimental data with computational models, scientists can predict new derivatives with enhanced biological activity or improved pharmacokinetic profiles. This interdisciplinary approach holds promise for accelerating the development of innovative therapeutic agents based on this promising scaffold.

In conclusion,2-(Difluoromethyl)-4-fluoropyridine-6-acetic acid (CAS No. 1805225-86-8) represents a fascinating example of how structural modification can lead to novel bioactive compounds with significant therapeutic potential. Its unique combination of fluorinated moieties and functional groups makes it a versatile tool for pharmaceutical and agrochemical research alike. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping future generations of medicines.